Cas no 944326-76-5 (3-Isopropyl-4-propylthiophene-2-carboxylic acid)

3-Isopropyl-4-propylthiophene-2-carboxylic acid structure
944326-76-5 structure
Product Name:3-Isopropyl-4-propylthiophene-2-carboxylic acid
CAS No:944326-76-5
MF:C11H16O2S
MW:212.308542251587
CID:2152281
Update Time:2023-08-05

3-Isopropyl-4-propylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-isopropyl-4-propylthiophene-2-carboxylic acid
    • DWPRSTURQLMTSS-UHFFFAOYSA-N
    • 3-isopropyl-4-propyl-thiophene-2-carboxylic acid
    • 3-Isopropyl-4-propylthiophene-2-carboxylic acid
    • Inchi: 1S/C11H16O2S/c1-4-5-8-6-14-10(11(12)13)9(8)7(2)3/h6-7H,4-5H2,1-3H3,(H,12,13)
    • InChI Key: DWPRSTURQLMTSS-UHFFFAOYSA-N
    • SMILES: S1C=C(CCC)C(=C1C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 212.087
  • Monoisotopic Mass: 212.087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
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